Cas no 1492538-95-0 (3-(1,3-dimethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid)

• Product Name: 3-(1,3-dimethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid
• CAS No: 1492538-95-0
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 6567366
• PubChem ID: 65946177
• Update Time: 2024-01-12

3-(1,3-dimethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-dimethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid
• AKOS015288013
• EN300-1830359
• 1492538-95-0

• Inchi： 1S/C8H12N2O3/c1-5-3-6(10(2)9-5)4-7(11)8(12)13/h3,7,11H,4H2,1-2H3,(H,12,13)
• InChI Key： LTTMGHTXTYQUKG-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC1=CC(C)=NN1C

Computed Properties

• Exact Mass: 184.08479225g/mol
• Monoisotopic Mass: 184.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Alpha hydroxy acids and derivatives